Cas no 19263-30-0 (3-Phenyl-1,2,3-benzotriazin-4(3H)-one)

• Product Name: 3-Phenyl-1,2,3-benzotriazin-4(3H)-one
• CAS No: 19263-30-0
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• CID: 883505
• PubChem ID: 273219
• Update Time: 2025-04-19

3-Phenyl-1,2,3-benzotriazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1,2,3-benzotriazin-4(3H)-one
• 1,2,3-Benzotriazin-4(3H)-one, 3-phenyl-
• OSZDOFKUFXEPNC-UHFFFAOYSA-N
• DTXSID10940928
• AKOS025137290
• MLS002706789
• D74469
• 1,3-Benzotriazin-4(3H)-one, 3-phenyl-
• SMR001574188
• CS-0083029
• NSC-118293
• 3-Phenylbenzo[d][1,2,3]triazin-4(3H)-one
• 3-phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one
• NSC118293
• CHEMBL1699366
• 3-Phenyl-1,3-benzotriazin-4(3H)-one
• SCHEMBL7872101
• 3-phenyl-1,2,3-benzotriazin-4-one
• 19263-30-0

• Inchi： 1S/C13H9N3O/c17-13-11-8-4-5-9-12(11)14-15-16(13)10-6-2-1-3-7-10/h1-9H
• InChI Key： OSZDOFKUFXEPNC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 223.07467
• Monoisotopic Mass: 223.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 45.03